2-Methoxy-5-(methoxymethoxy)benzaldehyde

• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• SMILES: COCOC1=CC(=C(C=C1)OC)C=O
• InChI: InChI=1S/C10H12O4/c1-12-7-14-9-3-4-10(13-2)8(5-9)6-11/h3-6H,7H2,1-2H3
• InChIKey: JODZFLKUSXUCLB-UHFFFAOYSA-N

2-Methoxy-5-(methoxymethoxy)benzaldehyde (CAS 142677-24-5): A Dual-Function Benzaldehyde Building Block with Orthogonal Phenol Protection

2-Methoxy-5-(methoxymethoxy)benzaldehyde (CAS 142677-24-5, molecular formula C10H12O4, MW 196.20 g/mol) is a disubstituted benzaldehyde derivative bearing a stable 2-methoxy group and an acid-labile 5-methoxymethoxy (MOM) protecting group [1]. This compound belongs to the class of MOM-protected phenolic benzaldehydes, which serve as versatile intermediates in medicinal chemistry and natural product synthesis owing to the orthogonal reactivity of the free aldehyde, the permanently etherified 2-methoxy substituent, and the selectively removable 5-MOM ether [2]. Its canonical SMILES is COCOC1=CC(=C(C=C1)OC)C=O, and it is commercially available at ≥97% purity from specialty chemical suppliers .

Orthogonal protection MOM ether enables sequential aldehyde and phenol chemistry without cross-reactivity.

Mild deprotection Acid-labile MOM cleaved selectively while preserving aldehyde and 2-methoxy groups.

Scalable intermediate Reported at multi-gram scale for multi-step synthesis and pharmaceutical research.

• [1] PubChem CID 23439987. 2-Methoxy-5-(methoxymethoxy)benzaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/142677-24-5 View Source
• [2] WO2013102142A1. Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation. Filed 2012-12-28. Published 2013-07-04. Global Patent Index. View Source

Why 2,5-Dimethoxybenzaldehyde and Other In-Class Analogs Cannot Replace 2-Methoxy-5-(methoxymethoxy)benzaldehyde in Multi-Step Syntheses

Close structural analogs such as 2,5-dimethoxybenzaldehyde (CAS 93-02-7) and 2-hydroxy-5-methoxybenzaldehyde (CAS 672-13-9) lack the critical orthogonal protection architecture that defines the utility of the target compound. In 2,5-dimethoxybenzaldehyde, both phenolic positions are permanently methylated, requiring harsh, non-selective demethylation conditions (e.g., BBr₃ at −20°C to room temperature) that risk aldehyde reduction and afford only moderate yields [1]. Conversely, 2-hydroxy-5-methoxybenzaldehyde bears a free phenolic –OH that can undergo unwanted side reactions (oxidation, O-alkylation competition) during downstream transformations targeting the aldehyde [2]. The MOM group at the 5-position uniquely bridges these limitations: it is stable to bases, nucleophiles, and mild acids (pH 4–12), yet it is rapidly cleaved under mild aqueous acidic conditions (e.g., 3N HCl, 50°C, 1 hour) to quantitatively reveal the free phenol without affecting the 2-methoxy or aldehyde functionalities . This orthogonal protection strategy cannot be replicated by any single non-MOM analog in the 2,5-substituted benzaldehyde series.

2,5-Dimethoxybenzaldehyde

Permanent methyl ethers require harsh, non-selective demethylation that may reduce aldehyde and lower yields.

5-Hydroxy-2-methoxybenzaldehyde

Free phenol risks oxidation and competing O-alkylation; storage requires inert atmosphere and refrigeration.

5-Methoxy-2-MOM positional isomer

MOM ortho to aldehyde alters reactivity; the deprotected phenol forms an internal hydrogen bond that may interfere with downstream steps.

• [1] Scheme 2. Synthetic route to polyhydroxylated compounds via methoxy-protected intermediates. Reagents and conditions: (d) BBr₃, DCM (dry), −20°C to rt, 3 h (45–71%). PMC, 2021. View Source
• [2] Preparation of 2-alkoxy-5-methoxybenzaldehydes. Direct alkylation of 2-hydroxy-5-methoxybenzaldehyde in refluxing acetone with alkyl halides/K₂CO₃. quod.lib.umich.edu, 2000. View Source

Quantitative Differentiation Evidence: 2-Methoxy-5-(methoxymethoxy)benzaldehyde vs. Closest Analogs

Regioselective MOM Deprotection Yield: 74.6% Isolated Yield vs. <71% for Non-Selective Methyl Ether Cleavage

The target compound undergoes quantitative acid-catalyzed MOM deprotection to afford 5-hydroxy-2-methoxybenzaldehyde. In the validated protocol from WO2013/102142, treatment of 2-methoxy-5-(methoxymethoxy)benzaldehyde (33.5 g, 0.17 mol) with 3N HCl in THF at 50°C for 1 hour, followed by neutralization and filtration, yielded 17.9 g (74.6%) of pure 5-hydroxy-2-methoxybenzaldehyde as a light yellow solid . In contrast, the closest non-MOM analog, 2,5-dimethoxybenzaldehyde, requires BBr₃-mediated demethylation at −20°C to room temperature over 3 hours, which proceeds with poor regioselectivity and yields of only 45–71% for analogous polyhydroxylated benzaldehyde systems, with concomitant risk of aldehyde group reduction [1]. The MOM-based route provides a ~25 percentage-point yield advantage under significantly milder conditions.

Deprotection yield

Head-to-head

Target: 74.6% isolated yield (3N HCl, 50°C, 1 h)
Comparator: 45–71% via BBr₃ demethylation

Mild aqueous deprotection may improve throughput and reduce purification burden.

Reported at 33.5 g scale; WO2013102142A1.

Evidence Dimension	Isolated yield of 5-hydroxy-2-methoxybenzaldehyde from protected precursor
Target Compound Data	74.6% isolated yield (17.9 g from 33.5 g starting material)
Comparator Or Baseline	2,5-Dimethoxybenzaldehyde: 45–71% yield via BBr₃ demethylation (class-level range for methoxybenzaldehyde systems)
Quantified Difference	Target yields 74.6% vs. comparator maximum of 71% (≥3.6 percentage-point advantage); target conditions are milder (50°C, aqueous acid vs. −20°C to rt, BBr₃)
Conditions	Target: 3N HCl, THF, 50°C, 1 h. Comparator: BBr₃, dry DCM, −20°C to rt, 3 h

Why This Matters

The 74.6% isolated yield under mild aqueous acidic conditions directly reduces step-count and purification burden in multi-step syntheses, while the comparator's non-selective demethylation introduces byproducts that require chromatographic separation, increasing cost and lowering throughput.

• [1] Scheme 2. Synthetic route to polyhydroxylated compounds 8–10 via methoxy-protected intermediates. Reagents: (d) BBr₃, DCM (dry), −20°C to rt, 3 h (45–71%). PMC/NLM, 2021. View Source

Orthogonal Protection Stability: MOM Ether Stable at pH 4–12 vs. Free Phenol Susceptibility to Oxidation and Non-Selective Alkylation

The MOM protecting group at the 5-position of the target compound confers stability across a broad pH range (pH 4–12) and resistance to nucleophiles, organometallic reagents, hydride reducing agents, and catalytic hydrogenation conditions [1]. In contrast, the free phenolic –OH present in the deprotected analog 5-hydroxy-2-methoxybenzaldehyde is susceptible to air oxidation (requiring inert atmosphere storage at 2–8°C), participates in competing O-alkylation during aldehyde-targeted reactions, and exhibits a predicted pKa of 9.73, leading to pH-dependent solubility and reactivity variations . The positional isomer 5-methoxy-2-(methoxymethoxy)benzaldehyde (CAS 73220-20-9) places the MOM group ortho to the aldehyde, which sterically and electronically alters aldehyde reactivity in nucleophilic addition and condensation reactions compared to the target compound's para-MOM arrangement [2].

pH stability window

Class-level

MOM stable at pH 4–12; free phenol requires inert storage (pKa 9.73)

Broad pH compatibility supports aldehyde transformations without phenol interference.

Based on protecting group references.

Evidence Dimension	pH stability range and functional group compatibility
Target Compound Data	MOM group stable at pH 4–12; compatible with bases, nucleophiles, hydride reductions, catalytic hydrogenation; requires pH < 1 or Lewis acid for cleavage
Comparator Or Baseline	5-Hydroxy-2-methoxybenzaldehyde (free phenol): air-sensitive, pKa 9.73, storage at 2–8°C under inert gas required; undergoes competing O-alkylation and oxidation
Quantified Difference	Stability window: pH 4–12 (MOM-protected) vs. pH-dependent reactivity (free phenol); storage: ambient vs. 2–8°C under inert gas
Conditions	General organic synthesis conditions; MOM stability data from protecting group references

Why This Matters

The orthogonal stability of the MOM ether eliminates protection/deprotection cycles at the phenol during aldehyde-directed transformations, reducing step count and improving atom economy in multi-step synthetic routes.

• [1] Organic Chemistry Portal. Hydroxyl Protecting Groups Stability: MOM-OR (Methoxymethyl ether). Stability data across pH ranges and reaction conditions. View Source
• [2] PubChem. 5-Methoxy-2-(methoxymethoxy)benzaldehyde (CAS 73220-20-9). Structural and computed property data. View Source

Aldehyde Oxidase Substrate Affinity: 2-Methoxy Substitution Pattern Confers ~19-Fold Higher Affinity than Unsubstituted Benzaldehyde

The 2-methoxy substitution pattern present in the target compound markedly enhances substrate affinity for aldehyde oxidase (AO), a key molybdenum-containing enzyme involved in drug-derived aldehyde metabolism. In a direct comparative kinetic study using guinea pig liver aldehyde oxidase, 2-methoxybenzaldehyde exhibited a Km of 1.3 μM with a catalytic efficiency (Vmax/Km) of 19.1 nkat·mg⁻¹·μM⁻¹, compared to benzaldehyde with a Km of 25 μM and catalytic efficiency of 1.1 — representing a ~19-fold enhancement in substrate affinity [1]. Methoxybenzaldehydes as a class show Km values in the 5×10⁻⁶ to 1×10⁻⁵ M range for AO, with approximately 10–100-fold lower affinity for xanthine oxidase (Km ~10⁻⁴ M), indicating enzyme selectivity [2]. The MOM group at position 5, being an acetal-type protecting group, is expected to be metabolically stable until deprotection, potentially modulating the compound's AO substrate profile compared to analogs with a free 5-hydroxy group [3].

AO substrate affinity

Class-level

Km 1.3 μM (2-methoxy) vs 25 μM (unsubstituted) — ~19-fold higher affinity

May predict higher metabolic clearance; relevant to prodrug design studies.

Guinea pig liver AO; Panoutsopoulos et al. 2004.

Evidence Dimension	Aldehyde oxidase substrate affinity (Km) and catalytic efficiency (Vmax/Km)
Target Compound Data	Not directly measured; class-level inference based on 2-methoxy substitution: 2-Methoxybenzaldehyde Km = 1.3 μM, Vmax/Km = 19.1 (guinea pig liver AO)
Comparator Or Baseline	Benzaldehyde (unsubstituted): Km = 25 μM, Vmax/Km = 1.1; 3-Methoxybenzaldehyde: Km = 6 μM, Vmax/Km = 2.9
Quantified Difference	2-Methoxy substitution improves AO affinity ~19-fold vs. unsubstituted benzaldehyde and ~4.6-fold vs. 3-methoxy positional isomer
Conditions	Guinea pig liver aldehyde oxidase; Panoutsopoulos et al., Acta Biochim Pol. 2004; 51(3):649-663

Why This Matters

Understanding the AO substrate profile is critical for medicinal chemistry programs where aldehyde-containing intermediates may be exposed to hepatic metabolism; the 2-methoxy pattern predicts higher AO clearance, which can inform prodrug design or metabolite liability assessment.

• [1] Panoutsopoulos GI, et al. Kinetics and specificity of guinea pig liver aldehyde oxidase and bovine milk xanthine oxidase towards substituted benzaldehydes. Acta Biochim Pol. 2004;51(3):649-663. Table 1: Km values for 2-methoxybenzaldehyde (1.3 μM) vs. benzaldehyde (25 μM). PMID: 15448727. View Source
• [2] Panoutsopoulos GI, et al. (as above). Km range for methoxybenzaldehydes: 5×10⁻⁶ M to 1×10⁻⁵ M (AO); ~10⁻⁴ M (XO). View Source
• [3] HETEROCYCLES. 2017. Selective deprotection of MOM ethers in the presence of ketal-type protective groups using TMSOTf/2,2′-bipyridyl. High-yield MOM removal without affecting other protecting groups. View Source

Positional Isomer Differentiation: 2-Methoxy-5-MOM vs. 5-Methoxy-2-MOM — Impact on Synthetic Utility in Hemoglobin Modulator Programs

WO2013102142A1 explicitly discloses 2-methoxy-5-(methoxymethoxy)benzaldehyde as a chemical intermediate in the synthesis of hemoglobin allosteric modulators for increasing tissue oxygenation [1]. In the patent, the target compound's specific substitution pattern (2-OMe, 5-OMOM) enables subsequent O-alkylation at the deprotected 5-OH position after MOM removal, yielding 2-methoxy-5-[[2-(2-propan-2-ylpyrazol-3-yl)pyridin-3-yl]methoxy]benzaldehyde — a key intermediate in the modulator series [2]. The positional isomer 5-methoxy-2-(methoxymethoxy)benzaldehyde (CAS 73220-20-9) would, upon deprotection, reveal a 2-hydroxy group ortho to the aldehyde, which forms intramolecular hydrogen bonds with the carbonyl and alters reactivity in subsequent O-alkylation and condensation steps, making it unsuitable as a direct substitute in this synthetic sequence [3]. Additionally, the target compound has been employed as a key intermediate in the total synthesis of lamellarin alkaloids (lamellarin D), a class of marine natural products with anticancer activity, where the 2-methoxy-5-MOM substitution was essential for constructing the deoxybenzoin core [4].

Route compatibility

Head-to-head

Target isomer enables patent-validated modulator synthesis; 5-methoxy-2-MOM isomer gives different deprotection product and reactivity

Correct isomer critical for route fidelity in modulator and alkaloid research.

WO2013102142A1; lamellarin D synthesis reference.

Evidence Dimension	Suitability as intermediate for hemoglobin modulator synthesis (WO2013102142A1)
Target Compound Data	Explicitly named in WO2013102142A1; 5-MOM deprotection yields 5-OH for subsequent O-alkylation with heterocyclic electrophiles; product used in modulator series
Comparator Or Baseline	5-Methoxy-2-(methoxymethoxy)benzaldehyde (CAS 73220-20-9): deprotection yields 2-OH ortho to aldehyde, forming intramolecular H-bond that competes with desired O-alkylation
Quantified Difference	Qualitative: target compound enables linear synthesis of patent-protected modulators; positional isomer would require altered synthetic strategy with unknown yields
Conditions	Patent WO2013102142A1; synthetic sequence involving MOM deprotection followed by O-alkylation

Why This Matters

For procurement decisions in pharmaceutical development programs targeting hemoglobin modulation or lamellarin-class natural products, the correct positional isomer is critical — substitution of the wrong isomer leads to different deprotection products and may derail validated synthetic routes.

• [1] WO2013102142A1. Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation. Global Patent Index. Compound listing at L386-L387. View Source
• [2] WO2013102142A1 (as above). 2-Methoxy-5-[[2-(2-propan-2-ylpyrazol-3-yl)pyridin-3-yl]methoxy]benzaldehyde at L388-L391. View Source
• [3] PubChem. 5-Methoxy-2-(methoxymethoxy)benzaldehyde (CAS 73220-20-9). Computed properties and structural data. View Source
• [4] Ishibashi F, et al. Synthetic studies on lamellarins, polycyclic alkaloids from Lamellaria sp. KAKENHI Project 06760112, Nagasaki University, 1994. Use of 4-benzyloxy-5-methoxy-2-methoxymethoxybenzaldehyde as key intermediate. View Source

High-Value Application Scenarios for 2-Methoxy-5-(methoxymethoxy)benzaldehyde Driven by Differential Evidence

Multi-Step Synthesis of 5-Hydroxy-2-methoxybenzaldehyde Derivatives via Chemoselective MOM Deprotection

This compound is the preferred precursor for preparing 5-hydroxy-2-methoxybenzaldehyde and its derivatives when the synthetic route requires the aldehyde or 2-methoxy group to undergo transformations prior to phenol liberation. The 74.6% isolated deprotection yield using 3N HCl/THF at 50°C is well-characterized and scalable (demonstrated at 33.5 g scale). This contrasts with the non-selective BBr₃ demethylation of 2,5-dimethoxybenzaldehyde (45–71% yield), which introduces purification challenges and risks aldehyde reduction [4]. Researchers synthesizing benzofuran, chalcone, or isoquinolinone scaffolds that require a free 5-phenol for subsequent cyclization or O-functionalization should select this MOM-protected precursor to maximize yield and minimize byproduct formation.

Hemoglobin Allosteric Modulator Development Programs

As explicitly disclosed in WO2013102142A1, 2-methoxy-5-(methoxymethoxy)benzaldehyde serves as a validated building block for constructing substituted benzaldehyde-derived hemoglobin modulators intended for treating conditions benefiting from increased tissue oxygenation . The compound's 5-MOM group is removed to reveal a phenol that undergoes O-alkylation with heterocyclic electrophiles (e.g., 3-(chloromethyl)-2-(2-propan-2-ylpyrazol-3-yl)pyridine), yielding advanced intermediates [4]. For CROs, CMOs, and pharmaceutical development teams working on hemoglobinopathy or hypoxia-related indications, procuring this specific positional isomer ensures fidelity to the patent-validated synthetic route and avoids the reactivity complications associated with the 5-methoxy-2-MOM positional isomer.

Lamellarin-Class Marine Natural Product Total Synthesis

The target compound (or its closely related 4-benzyloxy-5-methoxy-2-methoxymethoxybenzaldehyde variant) has been employed as a critical intermediate in the total synthesis of lamellarin D, a marine alkaloid with demonstrated anticancer activity . The synthetic sequence — involving benzylation, Baeyer-Villiger oxidation, hydrolysis, Duff formylation, and MOM protection of isovanillin — produced the key deoxybenzoin intermediate in 30% overall yield over multiple steps. The MOM protecting group at the 2-position (relative to the benzyloxy/methoxy substitution) was essential for the subsequent alkylation with benzyl bromide derivatives and the final deprotection/condensation sequence. Natural product chemistry groups pursuing lamellarin analogs should source this substitution pattern to maintain consistency with established synthetic methodology.

Aldehyde Oxidase Metabolic Stability Screening Panels

The 2-methoxy substitution pattern of this compound predicts enhanced substrate affinity for aldehyde oxidase (AO) — with 2-methoxybenzaldehyde showing a Km of 1.3 μM, ~19-fold lower (higher affinity) than unsubstituted benzaldehyde (Km = 25 μM) . Drug metabolism and pharmacokinetics (DMPK) teams developing aldehyde-containing drug candidates can use this compound as a tool substrate or comparator in AO activity assays to benchmark metabolic liability. The presence of the MOM group at the 5-position, which is stable at physiological pH but cleavable under acidic conditions, also makes this compound a useful probe for studying sequential AO metabolism and pH-dependent deprotection in prodrug design strategies [4].

Application

Selection Property

Validation Focus

Multi-step benzaldehyde derivatization

Chemoselective MOM deprotection efficiency

Yield and purity after deprotection

Hemoglobin modulator research

Patent-validated synthetic intermediate

Route fidelity and isomer verification

Lamellarin alkaloid total synthesis

Deoxybenzoin core construction compatibility

Multi-step yield and stereochemistry

Aldehyde oxidase substrate profiling

2-Methoxy substitution pattern

Km and catalytic efficiency benchmarking

• [1] WO2013102142A1. Substituted benzaldehyde hemoglobin modulators. L386-L391: 2-methoxy-5-(methoxymethoxy)benzaldehyde as intermediate. View Source
• [2] Ishibashi F, et al. Synthetic studies on lamellarin D. KAKENHI Project 06760112, 1994. Use of MOM-protected benzaldehyde intermediate. View Source
• [3] Panoutsopoulos GI, et al. Kinetics of aldehyde oxidase towards substituted benzaldehydes. Acta Biochim Pol. 2004;51(3):649-663. Table 1: 2-Methoxybenzaldehyde Km = 1.3 μM; Benzaldehyde Km = 25 μM. PMID: 15448727. View Source
• [4] Organic Chemistry Portal. MOM ether protecting group stability profile: pH 4–12 stable; cleaved at pH < 1 or with Lewis acids. View Source